N-({4-[(phenylcarbamoyl)amino]phenyl}sulfonyl)acetamide
N-({4-[(phenylcarbamoyl)amino]phenyl}sulfonyl)acetamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC1024831
InChI:
InChI=1S/C15H15N3O4S/c1-11(19)18-23(21,22)14-9-7-13(8-10-14)17-15(20)16-12-5-3-2-4-6-12/h2-10H,1H3,(H,18,19)(H2,16,17,20)
SMILES:
CC(=O)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)NC2=CC=CC=C2
Molecular Formula:
C15H15N3O4S
Molecular Weight:
333.4 g/mol
N-({4-[(phenylcarbamoyl)amino]phenyl}sulfonyl)acetamide
CAS No.:
Cat. No.: VC1024831
Molecular Formula: C15H15N3O4S
Molecular Weight: 333.4 g/mol
* For research use only. Not for human or veterinary use.
![N-({4-[(phenylcarbamoyl)amino]phenyl}sulfonyl)acetamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C15H15N3O4S |
|---|---|
| Molecular Weight | 333.4 g/mol |
| IUPAC Name | N-[4-(phenylcarbamoylamino)phenyl]sulfonylacetamide |
| Standard InChI | InChI=1S/C15H15N3O4S/c1-11(19)18-23(21,22)14-9-7-13(8-10-14)17-15(20)16-12-5-3-2-4-6-12/h2-10H,1H3,(H,18,19)(H2,16,17,20) |
| Standard InChI Key | KMLRYXQYXFFCOC-UHFFFAOYSA-N |
| SMILES | CC(=O)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)NC2=CC=CC=C2 |
| Canonical SMILES | CC(=O)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)NC2=CC=CC=C2 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator